3-amino-1-(3-bromophenyl)-2-methylbutan-2-ol hydrochloride
Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromophenyl group suggests aromaticity, and the amino and hydroxyl groups are likely to form hydrogen bonds .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, including those typical of amines, alcohols, and aromatic compounds. For example, the amino group might participate in condensation reactions, while the hydroxyl group could be involved in oxidation-reduction reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amino and hydroxyl groups could make it more soluble in polar solvents .Mechanism of Action
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-1-(3-bromophenyl)-2-methylbutan-2-ol hydrochloride involves the reaction of 3-bromophenylacetonitrile with 2-methyl-2-butanol to form 3-bromo-1-(3-bromophenyl)butan-1-ol. This intermediate is then reacted with ammonia to form 3-amino-1-(3-bromophenyl)butan-1-ol, which is finally converted to the hydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "3-bromophenylacetonitrile", "2-methyl-2-butanol", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: Reaction of 3-bromophenylacetonitrile with 2-methyl-2-butanol in the presence of a base such as sodium hydroxide to form 3-bromo-1-(3-bromophenyl)butan-1-ol.", "Step 2: Reaction of 3-bromo-1-(3-bromophenyl)butan-1-ol with ammonia in the presence of a catalyst such as palladium on carbon to form 3-amino-1-(3-bromophenyl)butan-1-ol.", "Step 3: Conversion of 3-amino-1-(3-bromophenyl)butan-1-ol to the hydrochloride salt by reaction with hydrochloric acid." ] } | |
| 2613381-68-1 | |
Molecular Formula |
C11H17BrClNO |
Molecular Weight |
294.6 |
Purity |
95 |
Origin of Product |
United States |
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